Cas no 1040634-73-8 (2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide)

• Product Name: 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide
• CAS No: 1040634-73-8
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 6201402
• PubChem ID: 44015508
• Update Time: 2025-07-20

2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide
• AKOS021696135
• 1040634-73-8
• F2267-0135
• N-[(4-methylphenyl)methyl]-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• N-(4-methylbenzyl)-2-(1-tosylpiperidin-2-yl)acetamide
• AKOS002002340

• Inchi： 1S/C22H28N2O3S/c1-17-6-10-19(11-7-17)16-23-22(25)15-20-5-3-4-14-24(20)28(26,27)21-12-8-18(2)9-13-21/h6-13,20H,3-5,14-16H2,1-2H3,(H,23,25)
• InChI Key： CPLSZHXCGDSUFU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCCC1CC(NCC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 400.18206393g/mol
• Monoisotopic Mass: 400.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide

Recent Advances in the Study of 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide (CAS: 104063-73-8)

The compound 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide (CAS: 104063-73-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and confirm its structural integrity. These efforts have resulted in a more efficient and scalable synthesis process, which is crucial for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide exhibits promising activity as a modulator of specific biological targets. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential for its development as a therapeutic agent.

One of the most exciting developments is the compound's potential application in oncology. Recent research has indicated that 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide may act as a selective inhibitor of certain cancer cell proliferation pathways. Mechanistic studies have identified its interaction with specific protein targets, leading to the induction of apoptosis in malignant cells. These findings have spurred further investigations into its efficacy and safety in animal models of cancer, with the hope of advancing it to clinical trials.

Despite these promising results, challenges remain in the development of 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide as a therapeutic agent. Issues such as potential off-target effects, metabolic stability, and toxicity profiles need to be thoroughly addressed. Ongoing research is focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects, while maintaining its therapeutic efficacy.

In conclusion, 2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(4-methylphenyl)methyl]acetamide (CAS: 104063-73-8) represents a promising candidate for further development in the fields of inflammation and oncology. The latest research highlights its potential as a modulator of key biological pathways, with encouraging preclinical data supporting its advancement. Future studies will be critical in determining its clinical viability and therapeutic potential.